methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate

• IUPAC Name: methyl 4-[(E)-2-cyano-3-oxo-3-(2-phenylethylamino)prop-1-enyl]benzoate
• InChI: InChI=1S/C20H18N2O3/c1-25-20(24)17-9-7-16(8-10-17)13-18(14-21)19(23)22-12-11-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,22,23)/b18-13+
• InChI Key: ZVOQGEVUDAKJGF-QGOAFFKASA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C(C#N)C(=O)NCCC2=CC=CC=C2
• Isomeric SMILES: COC(=O)C1=CC=C(C=C1)/C=C(\C#N)/C(=O)NCCC2=CC=CC=C2
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

Methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate, also known as MOCOPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

Methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been extensively studied for its potential applications in various fields. It has been found to possess anti-inflammatory, analgesic, and anticancer properties. In addition, methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been shown to have an inhibitory effect on acetylcholinesterase, making it a potential candidate for the treatment of Alzheimer's disease.

Mechanism of Action

The mechanism of action of methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators. In addition, methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects:
methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been shown to have several biochemical and physiological effects. For example, it has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In addition, methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate has been shown to reduce the activity of acetylcholinesterase, which can lead to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels can improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate in lab experiments is its potential applications in various fields. However, one of the limitations is the lack of information on its toxicity and side effects. Therefore, further studies are needed to determine the safety of methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate.

Future Directions

There are several future directions for the study of methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate. For example, further studies are needed to determine its toxicity and side effects. In addition, the potential applications of methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate in the treatment of Alzheimer's disease and other neurological disorders should be explored. Finally, the development of new synthesis methods for methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate could lead to the production of more efficient and cost-effective compounds.

Synthesis Methods

Methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate can be synthesized using different methods, including the Knoevenagel condensation reaction. This reaction involves the reaction of an aldehyde with a malononitrile to form a β-unsaturated compound. In the case of methyl 4-{2-cyano-3-oxo-3-[(2-phenylethyl)amino]-1-propen-1-yl}benzoate, 4-hydroxybenzaldehyde is reacted with malononitrile and 2-phenylethylamine to form the final product.